Cas no 1349715-74-7 ((3-(2-Methoxypyrimidin-5-yl)phenyl)methanol)
(3-(2-Methoxypyrimidin-5-yl)phenyl)methanol is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a methoxypyrimidine moiety linked to a benzyl alcohol group, offering reactivity at both the aromatic and hydroxyl sites for further functionalization. The compound exhibits high purity and stability, making it suitable for precision synthesis. Its methoxy and pyrimidine components enhance solubility and electronic properties, facilitating its use in cross-coupling reactions and as a building block for bioactive molecules. The product is synthesized under controlled conditions to ensure consistency, meeting stringent industry standards for research and development purposes.
1349715-74-7 structure
Product Name:(3-(2-Methoxypyrimidin-5-yl)phenyl)methanol
CAS No:1349715-74-7
MF:C12H12N2O2
MW:216.235882759094
CID:2113076
Update Time:2025-11-02
(3-(2-Methoxypyrimidin-5-yl)phenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methoxy-5-pyrimidinyl)Benzenemethanol
- (3-(2-Methoxypyrimidin-5-yl)phenyl)methanol
- HNXPPCMFLGNAHM-UHFFFAOYSA-N
- 3-(2-Methoxypyrimidin-5-yl)benzyl alcohol
- Benzenemethanol, 3-(2-methoxy-5-pyrimidinyl)-
-
- Inchi： 1S/C12H12N2O2/c1-16-12-13-6-11(7-14-12)10-4-2-3-9(5-10)8-15/h2-7,15H,8H2,1H3
- InChI Key： HNXPPCMFLGNAHM-UHFFFAOYSA-N
- SMILES： OCC1C=CC=C(C2=CN=C(N=C2)OC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 205
- Topological Polar Surface Area: 55.2
(3-(2-Methoxypyrimidin-5-yl)phenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494889-1g |
(3-(2-Methoxypyrimidin-5-yl)phenyl)methanol |
1349715-74-7 | 97% | 1g |
$563 | 2023-02-02 |
(3-(2-Methoxypyrimidin-5-yl)phenyl)methanol Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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